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Compound of Interest

Compound Name:
2-Bromo-4-methyl-5-

nitrobenzaldehyde

Cat. No.: B068024 Get Quote

For researchers, scientists, and drug development professionals, 2-Bromo-4-methyl-5-
nitrobenzaldehyde stands as a promising, albeit lesser-explored, intermediate in the synthesis

of complex organic molecules. Its unique arrangement of bromo, methyl, nitro, and aldehyde

functionalities on a benzene ring offers a rich platform for a variety of chemical transformations,

paving the way for the creation of novel heterocyclic compounds and potential therapeutic

agents.

While direct applications of 2-Bromo-4-methyl-5-nitrobenzaldehyde are not extensively

documented in current literature, its structural similarity to other substituted benzaldehydes

allows for the prediction of its synthetic utility. This guide provides a comparative overview of its

potential applications by examining the established uses of structurally related compounds.

Comparison with Alternative Benzaldehyde
Derivatives
The reactivity and potential applications of 2-Bromo-4-methyl-5-nitrobenzaldehyde can be

inferred by comparing it with other commercially available substituted benzaldehydes. These

alternatives have found utility in various fields, particularly in medicinal chemistry and materials

science.
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Compound Key Applications
Reference Compound for
Comparison

2-Bromo-4-methyl-5-

nitrobenzaldehyde

Predicted: Synthesis of

quinazolines,

benzodiazepines, and other

nitrogen-containing

heterocycles. Potential

precursor for compounds with

antimicrobial or anticancer

activity.

N/A (Target Compound)

2-Bromo-5-nitrobenzaldehyde

Intermediate in the synthesis

of Cholesteryl Ester Transfer

Protein (CETP) inhibitors and

neuroprotective agents.[1]

Alternative 1

2-Bromo-4-

methylbenzaldehyde

Used in carbonylative Stille

couplings, Knoevenagel

condensation, and

intramolecular Heck reactions.

[2][3]

Alternative 2

Derivatives of 2-Bromo-5-

hydroxybenzaldehyde

Exhibit antimicrobial and anti-

inflammatory properties.[4]
Alternative 3

2-Nitrobenzaldehyde

Precursor for the synthesis of

Schiff bases, hydrazones, and

other derivatives with potential

medicinal applications.[5]

Alternative 4

Potential Synthetic Pathways
The functional groups of 2-Bromo-4-methyl-5-nitrobenzaldehyde allow for a diverse range of

chemical reactions. The aldehyde group can readily undergo condensation reactions, the nitro

group can be reduced to an amine, and the bromo substituent can participate in cross-coupling

reactions.
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Caption: Potential reaction pathways for 2-Bromo-4-methyl-5-nitrobenzaldehyde.

Experimental Protocols for Related Compounds
To provide a practical framework, detailed experimental protocols for key reactions involving

related benzaldehyde derivatives are presented below. These methodologies can serve as a

starting point for exploring the reactivity of 2-Bromo-4-methyl-5-nitrobenzaldehyde.

Synthesis of Schiff Bases from 4-Nitrobenzaldehyde
This protocol describes a general method for the synthesis of Schiff bases, which are known to

possess a wide range of biological activities.[6]

Materials:

4-Nitrobenzaldehyde

Primary amine (e.g., aniline)

Ethanol

Glacial acetic acid (catalyst)

Procedure:
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Dissolve 4-nitrobenzaldehyde in ethanol in a round-bottom flask.

Add an equimolar amount of the primary amine to the solution.

Add a few drops of glacial acetic acid as a catalyst.

Reflux the mixture for 2-4 hours.

Monitor the reaction progress by thin-layer chromatography.

Upon completion, cool the reaction mixture to room temperature.

The Schiff base product will precipitate out of the solution.

Collect the solid by filtration, wash with cold ethanol, and dry.
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Caption: Workflow for the synthesis of Schiff bases.
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Knoevenagel Condensation of 2-Bromo-4-
methylbenzaldehyde
The Knoevenagel condensation is a powerful tool for carbon-carbon bond formation. This

protocol is based on the known reactivity of 2-Bromo-4-methylbenzaldehyde.[3]

Materials:

2-Bromo-4-methylbenzaldehyde

Active methylene compound (e.g., malononitrile)

Base catalyst (e.g., piperidine)

Solvent (e.g., ethanol or toluene)

Procedure:

In a suitable flask, dissolve 2-Bromo-4-methylbenzaldehyde and the active methylene

compound in the chosen solvent.

Add a catalytic amount of piperidine.

Stir the reaction mixture at room temperature or with gentle heating.

Monitor the reaction by TLC.

Once the reaction is complete, the product often precipitates.

If necessary, cool the mixture to induce crystallization.

Collect the product by filtration, wash with a small amount of cold solvent, and dry.

Conclusion
2-Bromo-4-methyl-5-nitrobenzaldehyde represents a versatile yet underutilized building

block in organic synthesis. Based on the well-established chemistry of its structural analogs, it

holds significant potential as a precursor for a wide range of heterocyclic compounds with
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potential applications in medicinal chemistry and materials science. The comparative data and

experimental protocols provided in this guide offer a solid foundation for researchers to explore

the synthetic utility of this promising intermediate. Further investigation into the reactivity and

applications of 2-Bromo-4-methyl-5-nitrobenzaldehyde is warranted and could lead to the

discovery of novel molecules with valuable properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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